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Compound of Interest

Compound Name: cl-387785

Cat. No.: B8008097 Get Quote

Essential Safety and Handling Guide for CL-
387785
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

CL-387785, a potent and irreversible inhibitor of the Epidermal Growth Factor Receptor

(EGFR). Adherence to these procedures is essential to ensure personnel safety and maintain a

secure laboratory environment.

Compound Information and Hazard Assessment
CL-387785 is a highly potent research compound that irreversibly binds to its target.[1][2][3]

Due to its mechanism of action, it should be handled with extreme care as it may have

biological effects even at low concentrations. While a specific Safety Data Sheet (SDS) is not

publicly available, its classification as a potent, cell-permeable, and irreversible EGFR inhibitor

necessitates treating it as a hazardous substance. All personnel must be trained on the

potential hazards and proper handling procedures before working with this compound.

Key Chemical and Physical Properties:
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Property Value

Molecular Formula C₁₈H₁₃BrN₄O[1]

Molecular Weight 381.23 g/mol [1][2]

Appearance Solid powder

Storage
Powder: -20°C for up to 3 years. In solvent:

-80°C for up to 2 years.[1][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following PPE is mandatory when handling CL-387785 in solid or solution form.

Summary of Required Personal Protective Equipment:

Task Required PPE

Weighing and preparing stock solutions

- Disposable, low-permeability gown with back

closure- Double-gloving with chemotherapy-

rated gloves (ASTM D6978)- N95 or higher

respirator- Chemical splash goggles and face

shield

Handling solutions (dilutions, cell culture)

- Disposable, low-permeability gown with back

closure- Double-gloving with chemotherapy-

rated gloves- Chemical splash goggles

Waste Disposal

- Disposable, low-permeability gown with back

closure- Double-gloving with chemotherapy-

rated gloves- Chemical splash goggles

PPE Donning and Doffing Workflow:
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Donning (Putting On)

Doffing (Taking Off)

Hand Hygiene Gown Respirator Goggles/Face Shield Outer Gloves

Outer Gloves Gown Hand Hygiene Goggles/Face Shield Respirator Inner Gloves Final Hand Hygiene

Click to download full resolution via product page

Caption: Sequential workflow for donning and doffing PPE.

Operational Plans: Handling and Experimental
Protocols
a. Engineering Controls:

Weighing: Always handle solid CL-387785 in a certified chemical fume hood or a powder

containment hood to prevent inhalation of airborne particles.

Solution Preparation and Handling: All work with solutions of CL-387785 should be

conducted in a chemical fume hood or a Class II biological safety cabinet, depending on the

experimental context (e.g., cell culture).

b. Stock Solution Preparation Protocol:

This protocol is for preparing a 10 mM stock solution in DMSO.

Preparation: Ensure all necessary PPE is donned correctly. Assemble all required equipment

(vortex mixer, calibrated pipettes, sterile microcentrifuge tubes) inside the chemical fume

hood.

Weighing: Tare a sterile, tared microcentrifuge tube on a calibrated analytical balance inside

the fume hood. Carefully add the desired amount of CL-387785 powder.
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Solubilization: Based on the molecular weight of 381.23 g/mol , calculate the required

volume of DMSO. For example, to prepare 1 mL of a 10 mM stock solution, weigh 3.81 mg of

CL-387785. Add the calculated volume of anhydrous DMSO to the microcentrifuge tube.

Mixing: Cap the tube securely and vortex until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in clearly

labeled, dated, and sealed tubes. Store at -20°C or -80°C as per the stability data.[3]

Experimental Workflow for Handling CL-387785:
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Preparation

Handling

Cleanup & Disposal

Don appropriate PPE

Prepare work area in fume hood

Weigh solid CL-387785

Prepare stock solution

Perform serial dilutions

Add to experimental system

Decontaminate surfaces

Segregate waste

Dispose of waste in designated containers

Doff PPE
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Experiment Complete

Segregate Waste
(Solid vs. Liquid)

Solid Waste Container
(Gloves, Tips, etc.)

Liquid Waste Container
(Solutions, Media)

Seal and Label Containers

Decontaminate Work Area

Contact EHS for Pickup

Disposal Complete

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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